Cas no 861207-35-4 (4-(2-HYDROXYETHYL)-5-METHYL-1-(8-QUINOLINYLSULFONYL)-1,2-DIHYDRO-3H-PYRAZOL-3-ONE)

• Product Name: 4-(2-HYDROXYETHYL)-5-METHYL-1-(8-QUINOLINYLSULFONYL)-1,2-DIHYDRO-3H-PYRAZOL-3-ONE
• CAS No: 861207-35-4
• MF: C₁₅H₁₅N₃O₄S
• MW: 333.362302064896
• CID: 5227764
• Update Time: 2026-03-07

4-(2-HYDROXYETHYL)-5-METHYL-1-(8-QUINOLINYLSULFONYL)-1,2-DIHYDRO-3H-PYRAZOL-3-ONE Chemical and Physical Properties

Names and Identifiers

• 4-(2-HYDROXYETHYL)-5-METHYL-1-(8-QUINOLINYLSULFONYL)-1,2-DIHYDRO-3H-PYRAZOL-3-ONE
• 4-(2-hydroxyethyl)-5-methyl-1-(quinoline-8-sulfonyl)-2,3-dihydro-1H-pyrazol-3-one

• Inchi： 1S/C15H15N3O4S/c1-10-12(7-9-19)15(20)17-18(10)23(21,22)13-6-2-4-11-5-3-8-16-14(11)13/h2-6,8,19H,7,9H2,1H3,(H,17,20)
• InChI Key： STRBGZBXEOAKIV-UHFFFAOYSA-N
• SMILES： CC1N(S(C2C3N=CC=CC=3C=CC=2)(=O)=O)NC(=O)C=1CCO

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 4-(2-HYDROXYETHYL)-5-METHYL-1-(8-QUINOLINYLSULFONYL)-1,2-DIHYDRO-3H-PYRAZOL-3-ONE

Introduction to 4-(2-HYDROXYETHYL)-5-METHYL-1-(8-QUINOLINYLSULFONYL)-1,2-DIHYDRO-3H-PYRAZOL-3-ONE (CAS No. 861207-35-4)

4-(2-HYDROXYETHYL)-5-METHYL-1-(8-QUINOLINYLSULFONYL)-1,2-DIHYDRO-3H-PYRAZOL-3-ONE is a sophisticated heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural and pharmacological properties. This compound, identified by its Chemical Abstracts Service (CAS) number 861207-35-4, represents a promising candidate for further exploration in drug discovery and therapeutic applications. The molecular framework of this substance incorporates several key functional groups, including a pyrazolone core, a quinolinylsulfonyl moiety, and an ethyl hydroxyl group, which collectively contribute to its distinct chemical behavior and potential biological activity.

The pyrazolone scaffold is well-documented for its versatility in medicinal chemistry, often serving as a privileged structure in the development of bioactive molecules. Pyrazolones are known for their ability to interact with various biological targets, making them valuable in the design of novel therapeutic agents. In particular, the 5-methyl substitution on the pyrazolone ring enhances the compound's stability and influences its electronic properties, which can be leveraged to modulate receptor binding affinity and selectivity.

The presence of the 8-quinolinylsulfonyl group introduces an additional layer of complexity to the molecule. Quinoline derivatives are widely recognized for their broad spectrum of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The sulfonyl group further extends these properties by increasing the molecule's polarity and hydrogen bonding capacity, potentially enhancing its interaction with biological targets. This combination of structural elements makes 4-(2-hydroxyethyl)-5-methyl-1-(8-quinolinylsulfonyl)-1,2-dihydro-3H-pyrazol-3-one a compelling subject for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of such compounds with greater accuracy. Studies have suggested that the ethoxy and hydroxyl functionalities in this molecule may play a crucial role in mediating interactions with biological targets. For instance, the hydroxyl group could participate in hydrogen bonding with polar residues in protein active sites, while the ethoxy group might influence solubility and metabolic stability.

The pharmacokinetic profile of this compound is also of considerable interest. The balance between lipophilicity and polarity determined by its structural features could impact its absorption, distribution, metabolism, excretion (ADME), and overall bioavailability. Preliminary studies indicate that modifications to the methyl and hydroxyethyl substituents could fine-tune these properties for optimal therapeutic efficacy.

In the context of contemporary drug discovery, there is a growing emphasis on developing small molecules that exhibit multiple mechanisms of action. The unique combination of structural features in 4-(2-hydroxyethyl)-5-methyl-1-(8-quinolinylsulfonyl)-1,2-dihydro-3H-pyrazol-3-one (CAS No. 861207-35-4) positions it as a potential multitarget-directed drug (MTDD). Such compounds are particularly attractive because they can address complex diseases by simultaneously modulating multiple pathways or receptors.

One area where this compound shows promise is in the treatment of inflammatory disorders. Inflammatory processes are mediated by a network of signaling pathways and molecular targets, making them amenable to MTDD approaches. The quinolinylsulfonyl moiety has been reported to exhibit anti-inflammatory effects by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, the hydroxyl group may contribute to anti-inflammatory activity by modulating cytokine production or receptor signaling.

Another exciting application lies in oncology research. Emerging evidence suggests that pyrazolone derivatives can induce apoptosis in cancer cells by interacting with mitochondrial proteins or inhibiting survival kinases. The presence of the 8-quinolinylsulfonyl group may enhance these effects by contributing to DNA damage or disrupting microtubule formation. Furthermore, the compound's ability to cross cell membranes efficiently could improve its delivery to tumor sites.

The development of novel antimicrobial agents is another critical area where this compound could make significant contributions. Antibiotic resistance poses a formidable global health challenge, necessitating innovative strategies for combating bacterial infections. The structural features of 4-(2-hydroxyethyl)-5-methyl-1-(8-quinolinylsulfonyl)-1,2-dihydro-3H-pyrazol-3-one suggest that it may interfere with bacterial cell wall synthesis or disrupt essential metabolic pathways.

Investigations into its mechanism of action have revealed potential interactions with bacterial enzymes such as gyrase or topoisomerase inhibitors commonly found in existing antibiotics but with improved efficacy due to modifications on the pyrazolone core. This could lead to the development of next-generation antibiotics capable of overcoming existing resistance mechanisms.

The synthesis and optimization of this compound represent an interdisciplinary effort involving organic chemists who design efficient synthetic routes and biologists who evaluate its biological activity through high-throughput screening (HTS) assays. Advances in synthetic methodologies have made it possible to introduce structural variations rapidly while maintaining high yields and purity standards essential for preclinical studies.

In conclusion,4-(2-hydroxyethyl)-5-methyl-1-(8-quinolinylsulfonyl)-1,2-dihydro-3H-pyrazolone (CAS No., 861207–35–4) stands out as a versatile pharmacophore with significant potential across multiple therapeutic areas including inflammation,oncology,and antimicrobial applications Its unique structural composition combined with recent advancements in drug discovery technologies positions it as an exciting candidate for further exploration toward developing novel therapeutics addressing unmet medical needs